Cas no 279-58-3 (7-Oxa-2,5-dithiabicyclo[2.2.1]heptane(7CI,8CI,9CI))

• Product Name: 7-Oxa-2,5-dithiabicyclo[2.2.1]heptane(7CI,8CI,9CI)
• CAS No: 279-58-3
• MF: C₄H₆OS₂
• MW: 134.219838619232
• CID: 281193
• PubChem ID: 71350773
• Update Time: 2025-04-19

7-Oxa-2,5-dithiabicyclo[2.2.1]heptane(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-2,5-dithiabicyclo[2.2.1]heptane(7CI,8CI,9CI)
• 7-oxa-2,5-dithiabicyclo[2.2.1]heptane
• 1,4-Dithiane,2,5-epoxy-
• 2,5-Endoxy-1,4-dithiane
• DTXSID20776558
• 279-58-3

• Inchi： 1S/C4H6OS2/c1-3-5-4(6-1)2-7-3/h3-4H,1-2H2
• InChI Key： ZHNUWLCNVXPJSU-UHFFFAOYSA-N
• SMILES： S1CC2OC1CS2

Computed Properties

• Exact Mass: 133.98608
• Monoisotopic Mass: 133.98600716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 75.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 9.23